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Compound of Interest

Compound Name: JNJ 2408068

Cat. No.: B1673003 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of chemical compounds are paramount to

ensuring a safe and compliant work environment. This document provides a comprehensive

guide to the proper disposal procedures for JNJ 2408068, a potent inhibitor of the respiratory

syncytial virus (RSV).[1][2][3][4] Adherence to these guidelines is critical for minimizing

environmental impact and maintaining laboratory safety.

Chemical and Physical Properties
A summary of the key identifiers and properties for JNJ 2408068 is provided in the table below.

Understanding these properties is the first step in safe handling and disposal.
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Property Value

Chemical Name

2-[[2-[[1-(2-aminoethyl)-4-piperidinyl]amino]-4-

methyl-1H-benzimidazol-1-yl]methyl]-6-methyl-

3-pyridinol

CAS Number 317846-22-3

Molecular Formula C22H30N6O

Molecular Weight 394.5 g/mol

Primary Use
Antiviral agent, specifically an inhibitor of

Respiratory Syncytial Virus (RSV)[2][3][4]

Storage
Store at -20°C for short-term and -80°C for long-

term storage.

Disposal Protocol
The disposal of JNJ 2408068 must be conducted in accordance with all applicable federal,

state, and local regulations. The following is a step-by-step guide for the proper disposal of this

compound. A Safety Data Sheet (SDS) for JNJ 2408068 is available from suppliers like

MedchemExpress and should be consulted for detailed information.[2]

Step 1: Personal Protective Equipment (PPE) Before handling JNJ 2408068, ensure that

appropriate personal protective equipment is worn. This includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

Step 2: Waste Segregation Proper segregation of chemical waste is crucial. JNJ 2408068
waste should be categorized as chemical waste and should not be mixed with regular trash or

other incompatible waste streams.

Step 3: Containerization
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Solid Waste: Unused or expired solid JNJ 2408068 should be placed in a clearly labeled,

sealed, and appropriate chemical waste container.

Liquid Waste: Solutions containing JNJ 2408068 should be collected in a designated, leak-

proof, and clearly labeled hazardous waste container. The container should be compatible

with the solvents used.

Contaminated Materials: Any materials that have come into contact with JNJ 2408068, such

as pipette tips, gloves, and bench paper, should be disposed of as hazardous waste in a

designated container.

Step 4: Labeling All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "JNJ 2408068"

The concentration of the chemical, if in solution

The primary hazards associated with the chemical (as per the SDS)

The date the waste was first added to the container

Step 5: Storage of Waste Store waste containers in a designated, secure, and well-ventilated

area, away from incompatible materials. The storage area should have secondary containment

to prevent spills from spreading.

Step 6: Final Disposal Arrange for the collection and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor. Never pour chemical waste down the drain or dispose of it in the

regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of JNJ
2408068 and associated materials in a laboratory setting.
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Start: Handling JNJ 2408068

Waste Assessment

Disposal Pathway

Chemical Waste Procedure

Generate Waste
(Unused chemical, contaminated labware, solutions)

Is the waste contaminated
with JNJ 2408068?

Dispose as
Non-Hazardous Waste

(Follow institutional guidelines)

No

Dispose as
Chemical Waste

Yes

Segregate Waste
(Solid, Liquid, Sharps)

Use Designated Labeled
Hazardous Waste Container

Store in a Secure,
Designated Area

Arrange for Pickup by
EHS or Licensed Contractor

Click to download full resolution via product page

JNJ 2408068 Disposal Workflow
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This structured approach ensures that all waste generated from research activities involving

JNJ 2408068 is managed safely and in compliance with regulatory standards. Always prioritize

safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tebubio.com [tebubio.com]

2. medchemexpress.com [medchemexpress.com]

3. cenmed.com [cenmed.com]

4. bocsci.com [bocsci.com]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for JNJ
2408068]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673003#jnj-2408068-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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